N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide

• IUPAC Name: 1-N,4-N-bis(4-chlorophenyl)piperazine-1,4-dicarboxamide
• InChI: InChI=1S/C18H18Cl2N4O2/c19-13-1-5-15(6-2-13)21-17(25)23-9-11-24(12-10-23)18(26)22-16-7-3-14(20)4-8-16/h1-8H,9-12H2,(H,21,25)(H,22,26)
• InChI Key: JFSYDAZOUDHNFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)NC2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H18Cl2N4O2
• DSSTOX Substance ID: DTXSID40283850
• Molecular Weight: 393.3 g/mol
• CAS RN: 6269-42-7

Description

N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide, also known as BCP, is a chemical compound that has been extensively studied for its potential use in scientific research. BCP is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide is not fully understood, but it is thought to act as an inhibitor of ion channels and GABA receptors. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been shown to block sodium channels in a voltage-dependent manner, which may contribute to its analgesic effects. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has also been shown to enhance the activity of GABA receptors, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has a wide range of biochemical and physiological effects. The compound has been shown to have analgesic, anxiolytic, and anticonvulsant effects. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide in laboratory experiments is its wide range of biochemical and physiological effects. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been shown to have effects on ion channels and GABA receptors, which are important targets for drug development. However, one of the limitations of using N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide in laboratory experiments is its potential toxicity. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been shown to have cytotoxic effects, particularly at high concentrations.

Future Directions

There are a number of future directions for research involving N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide. One area of research is the development of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide analogs with improved pharmacological properties. Another area of research is the use of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide as a tool to study the function of ion channels and GABA receptors in disease states. Additionally, N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide may have potential therapeutic applications in the treatment of inflammatory diseases and pain disorders.

Synthesis Methods

The synthesis of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide involves the reaction of 4-chloroaniline with phosgene to form 4-chlorophenyl isocyanate, which is then reacted with piperazine to form N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide. The synthesis of N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide is relatively straightforward, and the compound can be obtained in high yields.

Scientific Research Applications

N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been extensively studied for its potential use in scientific research. The compound has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in laboratory experiments. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has been used as a tool to study the function of ion channels, particularly the voltage-gated sodium channel. N,N'-bis(4-chlorophenyl)-1,4-piperazinedicarboxamide has also been used to study the function of GABA receptors, which are involved in the regulation of neurotransmitter release.